4-(2-Methoxyphenyl)-N-2-pyridinyl-1-piperazineacetamide
4-(2-Methoxyphenyl)-N-2-pyridinyl-1-piperazineacetamide
Brand Name:
Vulcanchem
CAS No.:
146714-63-8
VCID:
VC0124114
InChI:
InChI=1S/C18H22N4O2/c1-24-16-7-3-2-6-15(16)22-12-10-21(11-13-22)14-18(23)20-17-8-4-5-9-19-17/h2-9H,10-14H2,1H3,(H,19,20,23)
SMILES:
COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=CC=N3
Molecular Formula:
C18H22N4O2
Molecular Weight:
326.4 g/mol
4-(2-Methoxyphenyl)-N-2-pyridinyl-1-piperazineacetamide
CAS No.: 146714-63-8
Reference Standards
VCID: VC0124114
Molecular Formula: C18H22N4O2
Molecular Weight: 326.4 g/mol
| CAS No. | 146714-63-8 |
|---|---|
| Product Name | 4-(2-Methoxyphenyl)-N-2-pyridinyl-1-piperazineacetamide |
| Molecular Formula | C18H22N4O2 |
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | 2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-pyridin-2-ylacetamide |
| Standard InChI | InChI=1S/C18H22N4O2/c1-24-16-7-3-2-6-15(16)22-12-10-21(11-13-22)14-18(23)20-17-8-4-5-9-19-17/h2-9H,10-14H2,1H3,(H,19,20,23) |
| Standard InChIKey | DBPWHBFPTPHVLC-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=CC=N3 |
| Canonical SMILES | COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=CC=N3 |
| PubChem Compound | 10019285 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume